Cas no 1007503-15-2 (Ethyl 1-ethyl-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 1-ethyl-1H-pyrazole-3-carboxylate
• CAS No: 1007503-15-2
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 1074540
• PubChem ID: 23005884
• Update Time: 2025-11-02

Ethyl 1-ethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-ethyl-1H-pyrazole-3-carboxylate
• ethyl 1-ethylpyrazole-3-carboxylate
• CTK8D3618
• I14-12932
• SBB073755
• SureCN1739337
• 1-ethylpyrazole-3-carboxylic acid ethyl ester
• 1-ethyl-3-pyrazolecarboxylic acid ethyl ester
• 1H-pyrazole-3-carboxylic acid, 1-ethyl-, ethyl ester
• 1007503-15-2
• SCHEMBL1739337
• ALBB-018292
• DB-208602
• STL584381
• LS-06023
• EN300-134156
• AKOS003673225
• ethyl1-ethyl-1H-pyrazole-3-carboxylate
• DTXSID50629689

• MDL： MFCD08700856
• Inchi： 1S/C8H12N2O2/c1-3-10-6-5-7(9-10)8(11)12-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： KDWBNCMQHDWOOR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CN(CC)N=1)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.1Ų

Additional information on Ethyl 1-ethyl-1H-pyrazole-3-carboxylate

Ethyl 1-ethyl-1H-pyrazole-3-carboxylate (CAS 1007503-15-2): A Versatile Building Block in Modern Chemistry

Ethyl 1-ethyl-1H-pyrazole-3-carboxylate (CAS 1007503-15-2) is gaining significant attention in pharmaceutical and agrochemical research as a valuable heterocyclic compound. This pyrazole derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel drug candidates and crop protection agents. With the increasing demand for small molecule therapeutics and precision agriculture solutions, this compound has become a focus of numerous research initiatives worldwide.

The molecular structure of ethyl 1-ethyl-1H-pyrazole-3-carboxylate combines the unique properties of both pyrazole rings and ester functionalities, making it exceptionally versatile in organic synthesis. Researchers particularly value its electron-rich nitrogen heterocycle, which enables diverse chemical transformations. Recent studies highlight its potential in creating kinase inhibitors, a hot topic in cancer research, as well as in developing new antimicrobial agents to address growing concerns about antibiotic resistance.

In the pharmaceutical sector, CAS 1007503-15-2 has shown promise as a precursor for central nervous system (CNS) drugs. Its molecular framework allows for the creation of compounds that can cross the blood-brain barrier effectively, a crucial factor in treating neurological disorders. The compound's modifiable ester group provides an excellent handle for further structural elaboration, enabling medicinal chemists to fine-tune pharmacological properties.

The agrochemical industry has also recognized the potential of ethyl 1-ethyl-1H-pyrazole-3-carboxylate in developing next-generation pesticides and herbicides. With increasing regulatory pressure on traditional agrochemicals, there's growing interest in environmentally friendly alternatives that maintain high efficacy. This compound's structural features allow for the creation of target-specific formulations that minimize ecological impact while maximizing pest control.

Recent advances in green chemistry have explored more sustainable synthesis routes for pyrazole carboxylate derivatives. Researchers are investigating catalytic methods and solvent-free conditions to produce ethyl 1-ethyl-1H-pyrazole-3-carboxylate with higher yields and lower environmental impact. These developments align with the chemical industry's shift toward sustainable manufacturing practices and circular economy principles.

The global market for fine chemical intermediates like CAS 1007503-15-2 is experiencing steady growth, driven by expanding pharmaceutical R&D and agricultural innovation. Market analysts note increasing demand from contract research organizations and specialty chemical manufacturers, particularly in Asia-Pacific regions. The compound's cost-effectiveness and synthetic versatility make it attractive for both large-scale production and laboratory-scale research.

Quality control of ethyl 1-ethyl-1H-pyrazole-3-carboxylate typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Recent improvements in analytical technology have enabled more precise characterization of pyrazole derivatives, supporting their use in regulated industries.

Storage and handling of CAS 1007503-15-2 require standard laboratory precautions. The compound should be kept in airtight containers under dry conditions to maintain stability. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when handling any chemical substance in research or industrial settings.

Future research directions for ethyl 1-ethyl-1H-pyrazole-3-carboxylate include exploring its potential in material science applications and as a building block for functional materials. Some studies suggest possible uses in creating organic electronic components or advanced polymers, expanding its utility beyond traditional chemical applications.

For researchers seeking high-purity ethyl 1-ethyl-1H-pyrazole-3-carboxylate, several specialty chemical suppliers offer the compound with detailed certificates of analysis. The availability of custom synthesis services also allows for tailored modifications to meet specific research needs. As interest in heterocyclic chemistry continues to grow, this compound remains an important tool for scientific innovation across multiple disciplines.